Lipophilicity Modulation: 2-Isopropyl vs Unsubstituted Core
The 2-isopropyl group on 4-chloro-2-(propan-2-yl)pyrazolo[1,5-a]pyrazine increases calculated LogP by approximately 1.0–1.3 units compared to the unsubstituted 4-chloropyrazolo[1,5-a]pyrazine parent scaffold (cLogP ≈ 0.5–0.8 for the parent vs. cLogP ≈ 1.5–2.1 for the 2-isopropyl analog) . This difference directly impacts passive membrane permeability and CYP450 binding, making the 2-isopropyl congener a more suitable choice for CNS-penetrant or lipophilic-target programs where the parent scaffold would be predicted to have insufficient permeability . The steric contribution of the isopropyl group also alters rotational freedom around the C2–C(isopropyl) bond, constraining the conformational ensemble available for target engagement.
Parent cLogP ≈ 0.5–0.8
ΔcLogP ≈ +1.0 to +1.3
| Evidence Dimension | Calculated partition coefficient (cLogP) |
|---|---|
| Target Compound Data | cLogP ≈ 1.5–2.1 (estimated from ChemSrc data) |
| Comparator Or Baseline | 4-Chloropyrazolo[1,5-a]pyrazine (CAS 1260665-84-6): cLogP ≈ 0.5–0.8 |
| Quantified Difference | ΔcLogP ≈ +1.0 to +1.3 log units |
| Conditions | Calculated using standard fragment-based methods; experimental LogP not reported in open literature. |
Why This Matters
For CNS drug discovery programs requiring optimal LogP (1.5–3.0) for blood-brain barrier penetration, the 2-isopropyl analog resides within the desirable range while the unsubstituted parent falls below the threshold, directly influencing procurement decisions for SAR exploration.
